Cas no 50746-65-1 (Phosphonic acid, [(phenylsulfinyl)methyl]-, diethyl ester)
50746-65-1 structure
Product Name:Phosphonic acid, [(phenylsulfinyl)methyl]-, diethyl ester
CAS No:50746-65-1
MF:C11H17O4PS
MW:276.289043188095
CID:364121
PubChem ID:10858739
Update Time:2025-04-19
Phosphonic acid, [(phenylsulfinyl)methyl]-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, [(phenylsulfinyl)methyl]-, diethyl ester
- diethoxyphosphorylmethylsulfinylbenzene
- Diethyl [(phenylsulfinyl)methyl]phosphonate
- Diethyl [(benzenesulfinyl)methyl]phosphonate
- Benzenesulfinylmethyl-phosphonic acid diethyl ester
- KJWHUVXWMFEIOL-UHFFFAOYSA-N
- diethoxyphosphoryl-methylsulfinyl-benzene
- DTXSID20446188
- SCHEMBL17050984
- 50746-65-1
- diethyl (phenylsulfinyl)methylphosphonate
-
- Inchi: 1S/C11H17O4PS/c1-3-14-16(12,15-4-2)10-17(13)11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H3
- InChI Key: KJWHUVXWMFEIOL-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(CP(=O)(OCC)OCC)=O
Computed Properties
- Exact Mass: 276.05861
- Monoisotopic Mass: 276.05851719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- PSA: 52.6
Phosphonic acid, [(phenylsulfinyl)methyl]-, diethyl ester Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
50746-65-1 (Phosphonic acid, [(phenylsulfinyl)methyl]-, diethyl ester) Related Products
- 56069-39-7(Diethyl ((phenylsulfonyl)methyl)phosphonate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk